molecular formula C27H28FN3O2 B2532225 1-Benzhydryl-3-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)urea CAS No. 1235091-54-9

1-Benzhydryl-3-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)urea

Cat. No. B2532225
CAS RN: 1235091-54-9
M. Wt: 445.538
InChI Key: NVOHEQIRBCKNPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of piperidine derivatives, such as BFPU, involves various intra- and intermolecular reactions . A common method involves the modulation of the aliphatic chain linking the 2-chlorobenzene moiety to the piperidine ring, modulation of the amide substituent and of the benzoimidazol-2-one linker, replacement of the benzimidazol-2-one moiety with urea-like substructures, and elimination of the piperidine ring and benzoimidazol-2-one functionalization .


Molecular Structure Analysis

The molecular structure of BFPU includes a benzhydryl group, a urea group, and a piperidin-4-yl group attached to a 2-fluorobenzoyl group. The exact structure can be determined using techniques such as 1H and 13C NMR and mass spectra .


Physical And Chemical Properties Analysis

BFPU has a molecular weight of 445.538. Further physical and chemical properties such as melting point, boiling point, solubility, and stability are not mentioned in the available literature.

Scientific Research Applications

Anti-inflammatory and Antimicrobial Applications

A study highlighted the synthesis of bisthiourea derivatives of dipeptide conjugated to benzo[d]isoxazole, demonstrating significant anti-inflammatory and antimicrobial activities. These compounds, featuring a structure related to the queried chemical, were synthesized and evaluated for their efficacy against various pathogens and inflammation markers. The findings revealed potential as anti-inflammatory and antimicrobial agents, underlining the relevance of such compounds in medicinal chemistry research for developing novel therapeutics (Kumara et al., 2017).

Central Nervous System (CNS) Activity

Research into novel urea derivatives has also explored their application in modulating central nervous system activity. A particular study synthesized a series of urea derivatives and evaluated their CNS activity, identifying compounds with promising effects. This research suggests the potential of such compounds in developing treatments for CNS disorders, further expanding the scientific understanding and application scope of benzhydryl-urea derivatives (Szacon et al., 2015).

Antioxidant Properties

Another study synthesized bisthiourea derivatives of dipeptides conjugated to benzo[d]isoxazole, similar in structure to the queried compound, and assessed their antioxidant activity. These compounds showed promising antioxidant properties, comparable to or exceeding those of commercial antioxidants, indicating their potential utility in combating oxidative stress-related diseases (Kumara & Gowda, 2017).

Synthesis and Characterization for Material Science

In the realm of material science, the synthesis and characterization of compounds structurally related to "1-Benzhydryl-3-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)urea" have been documented. These studies often focus on the crystalline structure and physicochemical properties, contributing to the development of materials with specific desired characteristics for various applications (Jeon et al., 2014).

Future Directions

Piperidine derivatives, such as BFPU, play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals and their derivatives show several important pharmacophoric features . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Future research could focus on exploring the biological activities of BFPU and similar compounds, as well as developing more efficient synthesis methods.

Mechanism of Action

properties

IUPAC Name

1-benzhydryl-3-[[1-(2-fluorobenzoyl)piperidin-4-yl]methyl]urea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H28FN3O2/c28-24-14-8-7-13-23(24)26(32)31-17-15-20(16-18-31)19-29-27(33)30-25(21-9-3-1-4-10-21)22-11-5-2-6-12-22/h1-14,20,25H,15-19H2,(H2,29,30,33)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NVOHEQIRBCKNPV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1CNC(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)C4=CC=CC=C4F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H28FN3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

445.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.